N-[1-({[2-(dimethylamino)ethyl]amino}carbonyl)-2-phenylvinyl]-4-methylbenzamide

• IUPAC Name: N-[(Z)-3-[2-(dimethylamino)ethylamino]-3-oxo-1-phenylprop-1-en-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C21H25N3O2/c1-16-9-11-18(12-10-16)20(25)23-19(15-17-7-5-4-6-8-17)21(26)22-13-14-24(2)3/h4-12,15H,13-14H2,1-3H3,(H,22,26)(H,23,25)/b19-15-
• InChI Key: KJRCIJFHPHNTER-CYVLTUHYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NCCN(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=CC=C2)/C(=O)NCCN(C)C
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

N-[1-({[2-(dimethylamino)ethyl]amino}carbonyl)-2-phenylvinyl]-4-methylbenzamide, also known as DMXAA, is a synthetic organic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

N-[1-({[2-(dimethylamino)ethyl]amino}carbonyl)-2-phenylvinyl]-4-methylbenzamide works by activating the immune system to attack cancer cells. It does this by stimulating the production of cytokines, which are proteins that help to regulate the immune response. This compound also disrupts the blood supply to tumors by causing the blood vessels to collapse, which deprives the tumor of nutrients and oxygen.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of cytokines, which help to regulate the immune response. This compound also causes the blood vessels in tumors to collapse, which deprives the tumor of nutrients and oxygen.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-({[2-(dimethylamino)ethyl]amino}carbonyl)-2-phenylvinyl]-4-methylbenzamide in lab experiments is that it has been shown to have anti-tumor effects in a variety of cancer types. This makes it a potentially useful tool for studying the mechanisms of cancer growth and development. One limitation of using this compound in lab experiments is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-[1-({[2-(dimethylamino)ethyl]amino}carbonyl)-2-phenylvinyl]-4-methylbenzamide. One direction is to continue studying its anti-tumor effects in different cancer types. Another direction is to investigate its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Finally, researchers could explore the use of this compound in other disease contexts, such as autoimmune disorders.

Synthesis Methods

N-[1-({[2-(dimethylamino)ethyl]amino}carbonyl)-2-phenylvinyl]-4-methylbenzamide can be synthesized through a multi-step process involving the reaction of various chemical compounds. The exact synthesis method varies depending on the laboratory and the specific research goals.

Scientific Research Applications

N-[1-({[2-(dimethylamino)ethyl]amino}carbonyl)-2-phenylvinyl]-4-methylbenzamide has been studied extensively for its potential use in cancer treatment. It has been shown to have anti-tumor effects in a variety of cancer types, including lung cancer, melanoma, and pancreatic cancer. This compound works by activating the immune system to attack cancer cells and by disrupting the blood supply to tumors.